1-benzyl-1H-pyrazole-5-carboxylic acid
Overview
Description
1-Benzyl-1H-pyrazole-5-carboxylic acid is a chemical compound with the empirical formula C11H10N2O2 . It is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms in the ring .
Synthesis Analysis
The synthesis of pyrazole derivatives, including this compound, often involves the reaction of hydrazones with vicinal diols . Other methods include the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes , and the Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones .Chemical Reactions Analysis
Pyrazole derivatives can undergo various chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions with dialkyl azodicarboxylates . They can also undergo Cu-catalyzed aerobic oxidative cyclization .Mechanism of Action
The mechanism of action of 1-benzyl-1H-pyrazole-5-carboxylic acid as an aldose reductase inhibitor involves binding to the enzyme's active site and preventing the conversion of glucose to sorbitol, which is a key step in the development of diabetic complications. As an anticancer agent, this compound has been found to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and disrupting the cell cycle.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including reducing blood glucose levels in diabetic rats, inhibiting the growth of cancer cells, and reducing the production of reactive oxygen species (ROS) in cells exposed to oxidative stress. This compound has also been found to have anti-inflammatory properties, as it reduces the production of pro-inflammatory cytokines in cells exposed to lipopolysaccharide (LPS).
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-1H-pyrazole-5-carboxylic acid in lab experiments is its low toxicity, which makes it a safe compound to work with. However, its low solubility in water can make it difficult to dissolve in aqueous solutions, which may limit its use in certain experiments. In addition, the synthesis of this compound can be challenging, and the yield can vary depending on the method used.
Future Directions
There are several areas of future research that could be pursued with regard to 1-benzyl-1H-pyrazole-5-carboxylic acid. One area is the development of more efficient synthesis methods that can produce higher yields of the compound. Another area is the investigation of this compound's potential use as a therapeutic agent for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, the development of this compound derivatives with improved properties, such as increased solubility and potency, could also be explored.
Scientific Research Applications
1-benzyl-1H-pyrazole-5-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry, particularly as an inhibitor of the enzyme aldose reductase, which is involved in the development of diabetic complications. This compound has also been investigated for its anticancer properties, as it has been found to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been studied for its potential use as a corrosion inhibitor in the oil and gas industry.
Safety and Hazards
properties
IUPAC Name |
2-benzylpyrazole-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c14-11(15)10-6-7-12-13(10)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIGVCZYZFTEMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CC=N2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.